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Compound of Interest

Compound Name:
1-(3-Amino-4-

methoxyphenyl)ethanone

CAS No.: 6318-64-5

Cat. No.: B1267526

Get Quote

Executive Summary
3-Amino-4-methoxyacetophenone is a critical intermediate in the synthesis of pharmaceuticals,

particularly kinase inhibitors, chalcone-based anti-inflammatories, and phosphodiesterase

(PDE) inhibitors. Structurally, it combines an electron-rich aniline moiety with an electron-

withdrawing ketone. This "push-pull" electronic structure creates specific stability challenges:

the amino group is highly susceptible to oxidation (browning) and Schiff base formation, while

the ketone offers a site for unwanted side reactions if stored improperly.

Core Directive: Treat this compound as a labile aromatic amine. Rigorous exclusion of light and

oxygen is required to maintain >98% purity for API synthesis.

Physicochemical Profile
The following data establishes the baseline for identity and purity verification.
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Property Specification Notes

Chemical Name
3-Amino-4-

methoxyacetophenone
Alt: 2-Methoxy-5-acetylaniline

Common CAS 6318-64-5 Verify against container label

Molecular Formula C₉H₁₁NO₂ MW: 165.19 g/mol

Appearance
Off-white to pale yellow/brown

solid

Darkens significantly upon

oxidation

Melting Point 95°C – 101°C
Broad range indicates

impurity/oxidation

Boiling Point ~340°C (at 760 mmHg)
Decomposes before boiling at

atm pressure

Solubility
DMSO, Methanol, Ethanol,

DCM
Poorly soluble in water

pKa (Predicted) ~4.5 (Aniline nitrogen)
Weak base; forms salts with

strong acids

Hazard Assessment & Safety Architecture
Toxicological Context: Like many aniline derivatives, this compound should be treated as a

potential sensitizer and mutagen. It poses risks of methemoglobinemia if absorbed in

significant quantities, though specific data for this isomer is limited.

Engineering Controls
Primary Barrier: All weighing and transfer operations must occur inside a certified Chemical

Fume Hood.

Particulate Control: Use a static-dissipative balance enclosure if the powder is fine/dry to

prevent aerosolization.

PPE Selection Logic
Gloves:Nitrile (Double-gloved).
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Reasoning: Aromatic amines can permeate latex. Double-gloving provides a breakthrough

time buffer. Change outer gloves immediately upon contamination.

Respiratory: If working outside a hood (not recommended), a P100/OV respirator is required.

Eye Protection: Chemical splash goggles. Standard safety glasses are insufficient for

powders that act as irritants.

Storage Protocols
The primary degradation pathway is oxidative coupling of the amino group, accelerated by light

and moisture.

A. The "Golden Standard" Storage System
Primary Container: Amber glass vial with a Teflon-lined screw cap.

Why: Amber glass blocks UV/blue light (200-450nm) which catalyzes photo-oxidation of

the aniline. Teflon prevents leaching of plasticizers which can react with the amine.

Atmosphere: Argon or Nitrogen overlay.

Why: Displaces oxygen. Argon is heavier than air and provides a better "blanket" for solids

than nitrogen.

Temperature:2°C to 8°C (Refrigerated).

Why: Arrhenius kinetics dictate that cooling significantly slows the rate of N-oxidation.

B. Long-Term Archival (>6 Months)
Cryogenic Storage: -20°C is preferred for indefinite storage.

Desiccation: Store the vial inside a secondary jar containing desiccant (e.g., Drierite) to

prevent moisture condensation upon thawing.

Handling & Weighing Workflow
This workflow is designed to break the "Chain of Degradation."
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Step 1: Equilibration
Protocol: Remove the container from cold storage and let it warm to room temperature

before opening.

Causality: Opening a cold vial introduces atmospheric moisture, which condenses on the

hygroscopic solid. Water catalyzes hydrolysis and oxidation.

Step 2: Inert Weighing
Protocol: If high purity (>99%) is critical, weigh the solid into a tared vial that has been pre-

flushed with nitrogen.

Tooling: Use stainless steel or anti-static plastic spatulas. Avoid iron-rich spatulas if they

show rust, as Fe(III) can catalyze radical oxidation of the aniline.

Step 3: Re-Sealing
Protocol: Immediately purge the headspace of the stock bottle with a gentle stream of

Nitrogen/Argon before recapping. Parafilm the cap to ensure a gas-tight seal.

Stability & Degradation Logic
Understanding how the molecule fails allows you to prevent it. The diagram below maps the

degradation pathways.
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Caption: Degradation logic showing how environmental factors drive the transition from a pure

amine to colored oxidation products.

Quality Control & Disposal
Purity Check (TLC/HPLC)
Before using stored material for sensitive steps (e.g., GMP synthesis):

TLC: Silica gel, 50% Ethyl Acetate / 50% Hexane.

Observation: The product should be a distinct spot. A trail or spot at the baseline indicates

polymerization/oxidation.

HPLC: Use a standard C18 column with Water/Acetonitrile gradient. Look for new peaks at

higher retention times (dimers).

Disposal
Classification: Hazardous Organic Waste (Amine).

Protocol: Dissolve in a combustible solvent (acetone) and dispose of in the Halogen-Free

Organic Waste stream. Do not pour down the drain; aquatic toxicity is a risk for methoxy-

anilines.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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